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Introduction to Van Gieson Staining with Acid Red
44

The Van Gieson staining method is a cornerstone in histology and pathology for the differential
staining of collagen and other connective tissues.[1] This technique is a straightforward and
rapid method that provides a vivid contrast, coloring collagen fibers red and other tissue
elements, such as cytoplasm and muscle, yellow.[1][2] The stain is a mixture of two acidic
dyes: picric acid and an acid aniline dye, traditionally acid fuchsin.[1] Acid Red 44, also known
as Ponceau 6R and C.I. 16250, is a red azo dye that can be used as the collagen-staining
component in the Van Gieson solution.[3][4]

The principle of the Van Gieson stain lies in the differential affinity of the dye molecules for
various tissue components, which is largely based on molecular size and tissue porosity. The
smaller molecules of picric acid rapidly penetrate all tissues, imparting a yellow color.[5] In
contrast, the larger molecules of Acid Red 44 are believed to displace the picric acid from the
more porous collagen fibers, resulting in their distinct red staining.[6][7] The acidic environment
provided by the picric acid is crucial for this differential staining mechanism.[1]

Quantitative Data for Acid Red 44
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A summary of the key quantitative properties of Acid Red 44 is presented below. This data is
essential for the standardization and quality control of staining procedures.

Property Value Reference
C.l. Name Acid Red 44 [3]

C.I. Number 16250 [3][4]
Synonyms Ponceau 6R, Crystal Ponceau Bl

6R

Molecular Formula C20H12N2Na207S:2 [3]
Molecular Weight 502.446 g/mol [3]
Absorption Maximum (Amax) 510-513 nm [3]
Solubility in Water Readily Soluble [3]
Solubility in Ethanol Readily Soluble [3]

Staining Mechanism of Acid Red 44 in Van Gieson
Method

The differential staining achieved with the Van Gieson method is a result of the competition
between the two acidic dyes, picric acid and Acid Red 44, for binding sites within the tissue.

» Nuclear Staining: Sections are first stained with an acid-resistant iron hematoxylin, such as
Weigert's hematoxylin, which stains the cell nuclei a dark blue to black. This type of
hematoxylin is used because it resists decolorization by the subsequent acidic Van Gieson
solution.[5]

¢ Cytoplasmic and Muscle Staining: The small molecules of picric acid rapidly penetrate all
tissue components, including cytoplasm and muscle fibers, staining them yellow.[5]

o Collagen Staining: The larger, polyanionic molecules of Acid Red 44 are then thought to
selectively displace the picric acid from the larger pores of the collagen fiber network. This
results in the characteristic bright red staining of collagen.[6][7] The binding of acid dyes like
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Acid Red 44 to proteins is primarily through electrostatic interactions between the negatively
charged dye molecules and positively charged amino groups on the proteins, which are
enhanced in an acidic environment.[8]

Principle of Differential Staining in Van Gieson Method
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Penetrates & Stains Yellow Muscle/Cytoplasm
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Caption: Differential staining mechanism of Van Gieson's method.

Experimental Protocol: Van Gieson Staining using
Acid Red 44

This protocol is a representative procedure for performing Van Gieson staining on formalin-
fixed, paraffin-embedded tissue sections.

Reagents and Solutions:
o Weigert's Iron Hematoxylin:

o Solution A: 1 g Hematoxylin in 100 ml 95% Ethanol.
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o Solution B: 4 ml 29% Ferric Chloride in 95 ml Distilled Water with 1 ml Concentrated HCI.

o Working Solution: Mix equal parts of Solution A and B immediately before use.

» Van Gieson Solution with Acid Red 44:
o 1% Aqueous Acid Red 44 (Ponceau 6R): 1 g Acid Red 44 in 100 ml Distilled Water.
o Saturated Aqueous Picric Acid: Approximately 1.2 g Picric Acid in 100 ml Distilled Water.

o Working Van Gieson Solution: Combine 95 ml of Saturated Aqueous Picric Acid with 5 ml
of 1% Aqueous Acid Red 44.

» Acid Alcohol: 1% HCI in 70% Ethanol.

e Graded Alcohols (95% and 100% Ethanol).
e Xylene or Xylene Substitute.

e Resinous Mounting Medium.

Procedure:

» Deparaffinization and Rehydration:

o

Immerse slides in two changes of xylene for 5 minutes each.

[¢]

Rehydrate through two changes of 100% ethanol for 3 minutes each.

[¢]

Transfer to two changes of 95% ethanol for 3 minutes each.

[e]

Rinse in running tap water for 1 minute.
e Nuclear Staining:
o Stain in freshly prepared Weigert's Iron Hematoxylin working solution for 10 minutes.

o Wash in running tap water for 5-10 minutes.
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[e]

Differentiate in 1% acid-alcohol with a few quick dips.

o

Wash in running tap water for 5 minutes.

[¢]

"Blue" the sections in Scott's tap water substitute or weak ammonia water for 1-2 minutes.

[¢]

Wash in running tap water for 5 minutes.

e Collagen Staining:
o Stain in the Van Gieson solution containing Acid Red 44 for 3-5 minutes.

o Dehydration and Mounting:

o

Quickly rinse in 95% ethanol.

[¢]

Dehydrate in two changes of 100% ethanol for 3 minutes each.

[e]

Clear in two changes of xylene for 5 minutes each.
o Mount with a resinous mounting medium.

Expected Results:

e Collagen: Bright Red

e Muscle, Cytoplasm, Erythrocytes: Yellow

¢ Nuclei: Blue/Black

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b110021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Van Gieson Staining Workflow with Acid Red 44
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Caption: Experimental workflow for Van Gieson staining.
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Comparison with Other Red Dyes and Limitations

While Acid Red 44 is a suitable red dye for the Van Gieson method, other dyes such as
Ponceau S and the various components of traditional acid fuchsin are also used.[6][7] The
choice of red dye can influence the precise hue and intensity of collagen staining.

Limitations:

¢ Fading: Van Gieson stains, in general, are known to be prone to fading over time, particularly
with exposure to light.[8] Proper storage of stained slides in the dark is recommended.
Specific photostability data for Acid Red 44 in this application is not readily available.

o Lack of Specificity for Collagen Types: Unlike stains such as Picrosirius Red when viewed
with polarized light, the Van Gieson method does not differentiate between different types of
collagen.[9]

o Underestimation of Fine Collagen: The Van Gieson stain may not effectively demonstrate
very fine or immature collagen fibers, potentially leading to an underestimation of total
collagen content in a sample.[10][11]

For quantitative analysis of collagen, methods like Picrosirius Red staining followed by digital
image analysis are often considered more sensitive and specific.[10][11][12] However, for
routine qualitative assessment of collagen in a variety of tissues, the Van Gieson method with
Acid Red 44 remains a valuable and efficient technique.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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